Cas no 2228249-07-6 (1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-ol
• CAS No: 2228249-07-6
• MF: C₈H₉F₃O₂
• MW: 194.151073217392
• CID: 6111023
• PubChem ID: 165977474
• Update Time: 2025-05-20

1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-ol
• 2228249-07-6
• EN300-1954294

• Inchi： 1S/C8H9F3O2/c1-5-2-3-13-6(5)4-7(12)8(9,10)11/h2-3,7,12H,4H2,1H3
• InChI Key： RHUUSCVETKCIIK-UHFFFAOYSA-N
• SMILES： FC(C(CC1=C(C)C=CO1)O)(F)F

Computed Properties

• Exact Mass: 194.05546401g/mol
• Monoisotopic Mass: 194.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.4Ų

Additional information on 1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-ol

Introduction to 1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-ol (CAS No: 2228249-07-6)

1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-ol, identified by the chemical identifier CAS No: 2228249-07-6, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of a trifluoromethyl group and an aromatic furan moiety, which are known for their enhanced metabolic stability and bioavailability. The structural features of this compound make it a promising candidate for further exploration in drug discovery and material science applications.

The molecular structure of 1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-ol consists of a propanol backbone substituted with a trifluoromethyl group at the 1-position and a 3-methylfuran moiety at the 3-position. The presence of the trifluoromethyl group contributes to the lipophilicity and metabolic resistance of the molecule, while the furan ring introduces potential hydrogen bonding interactions and electronic effects that can influence its biological activity. These structural attributes have made this compound an attractive subject for synthetic chemists and biologists alike.

In recent years, there has been a growing interest in fluorinated compounds due to their unique physicochemical properties. The introduction of fluorine atoms into organic molecules can lead to changes in electronic distribution, lipophilicity, and metabolic stability, which are critical factors in drug design. 1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-ol exemplifies these principles, as its trifluoromethyl group enhances its interaction with biological targets while reducing susceptibility to enzymatic degradation.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of a trifluoromethyl group and an aromatic furan ring suggests that it may exhibit properties suitable for use as an intermediate in the synthesis of pharmaceuticals targeting various diseases. For instance, fluorinated compounds have shown promise in the treatment of cancer, inflammation, and infectious diseases due to their ability to modulate enzyme activity and receptor binding.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. The furan ring in 1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-ol can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity. This has led to several investigations into its derivatives as potential drugs or agrochemicals. The structural flexibility offered by the furan ring allows for modifications that can fine-tune the biological activity of the compound, making it a versatile building block for synthetic chemists.

The synthesis of 1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-ol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and reduction processes. The introduction of the trifluoromethyl group often necessitates specialized reagents and conditions to ensure regioselectivity and minimize side reactions. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to produce complex fluorinated compounds like this one on a laboratory scale.

In addition to its pharmaceutical applications, 1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-ol has potential uses in materials science. Fluorinated compounds are known for their thermal stability and resistance to degradation, making them suitable for high-performance materials. For example, derivatives of this compound could be explored as additives in polymers or coatings to enhance durability and chemical resistance. The unique electronic properties of fluorinated molecules also make them candidates for use in organic electronics and optoelectronic devices.

The biological activity of 1,1,1-trifluoro-3-(3-methylfuran-2-yl)propan-2-ol has been preliminarily investigated in several contexts. Initial studies suggest that it may interact with biological targets such as enzymes and receptors due to its structural features. However, more comprehensive research is needed to fully elucidate its mechanism of action and potential therapeutic effects. Collaborative efforts between synthetic chemists and biologists are essential to uncover the full potential of this compound.

As research continues to evolve, new methodologies for studying fluorinated compounds will likely emerge. Techniques such as computational modeling and high-resolution spectroscopy will play a crucial role in understanding the structure-property relationships that govern their behavior. These advancements will enable researchers to design more effective derivatives of 1,1,1-trifluoro-3-(3-methylfuran-2-y l)propan -2 -ol with tailored properties for specific applications.

In conclusion, 1 , 1 , 1 -trif luoro - 3 - ( 3 -m ethylfu ran - 2 -y l )pr opa n - 2 -o l ( C AS N o: 22 28 24 9 -0 7 -6 ) is a prom ising compoun d with unique structur al char acteristics that make it valuable for pharma ceutical an d materia ls science applications . Its combination of a trif luor om ethyl group an d a fu ran mo iety offers opportunities fo r de sign ing mo les wi th enhanced bioactivity an d functional ity . With further research an d development , thi s compoun d holds prom ise as a key compo nent i n th e cre ation o f n ew therapeu tic agents an d high-performance materials .